Cas no 1185345-27-0 (1-(1-Ethyl-5-methyl-1 H -pyrazol-4-yl)-ethylamine; hydrochloride)

• Product Name: 1-(1-Ethyl-5-methyl-1 H -pyrazol-4-yl)-ethylamine; hydrochloride
• CAS No: 1185345-27-0
• MF: C₈H₁₆ClN₃
• MW: 189.685740470886
• CID: 3158639
• PubChem ID: 44630921
• Update Time: 2025-04-21

1-(1-Ethyl-5-methyl-1 H -pyrazol-4-yl)-ethylamine; hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-Ethyl-5-methyl-1 H -pyrazol-4-yl)-ethylamine; hydrochloride
• 1-(1-ethyl-5-methyl-1h-pyrazol-4-yl)-ethylaminehydrochloride
• 1-(1-ethyl-5-methyl-1h-pyrazol-4-yl)-ethylamine, hydrochloride
• 1185345-27-0
• 1-(1-ETHYL-5-METHYLPYRAZOL-4-YL)ETHANAMINE HYDROCHLORIDE
• 1-(1-ethyl-5-methylpyrazol-4-yl)ethanamine;hydrochloride
• MFCD04967263
• DB-017009
• AKOS024302105
• 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)ethanamine hydrochloride
• 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)ethan-1-amine hydrochloride
• 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-ethylamine
• 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)ethanaminehydrochloride
• 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-ethylamine hydrochloride
• CS-0324846

• MDL： MFCD04967263
• Inchi： 1S/C8H15N3.ClH/c1-4-11-7(3)8(5-10-11)6(2)9;/h5-6H,4,9H2,1-3H3;1H
• InChI Key： ADGAAROAMBVKBM-UHFFFAOYSA-N
• SMILES： Cl.N1(CC)C(C)=C(C=N1)C(C)N

Computed Properties

• Exact Mass: 189.1032752Da
• Monoisotopic Mass: 189.1032752Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų